Cas no 2411303-02-9 (4-[[(2-Chloroacetyl)amino]methyl]-N-(pyridin-2-ylmethyl)benzamide)

• Product Name: 4-[[(2-Chloroacetyl)amino]methyl]-N-(pyridin-2-ylmethyl)benzamide
• CAS No: 2411303-02-9
• MF: C₁₆H₁₆ClN₃O₂
• MW: 317.770142555237
• CID: 5355266
• Update Time: 2025-06-22

4-[[(2-Chloroacetyl)amino]methyl]-N-(pyridin-2-ylmethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• Z3850165342
• 4-[(2-chloroacetamido)methyl]-N-[(pyridin-2-yl)methyl]benzamide
• 4-[[(2-Chloroacetyl)amino]methyl]-N-(pyridin-2-ylmethyl)benzamide

• Inchi： 1S/C16H16ClN3O2/c17-9-15(21)19-10-12-4-6-13(7-5-12)16(22)20-11-14-3-1-2-8-18-14/h1-8H,9-11H2,(H,19,21)(H,20,22)
• InChI Key： JWQXKKLWRHVKHV-UHFFFAOYSA-N
• SMILES： ClCC(NCC1C=CC(C(NCC2C=CC=CN=2)=O)=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 370
• XLogP3: 1.4
• Topological Polar Surface Area: 71.1

Additional information on 4-[[(2-Chloroacetyl)amino]methyl]-N-(pyridin-2-ylmethyl)benzamide

Chemical Profile of 4-[[(2-Chloroacetyl)amino]methyl]-N-(pyridin-2-ylmethyl)benzamide (CAS No. 2411303-02-9)

4-[[(2-Chloroacetyl)amino]methyl]-N-(pyridin-2-ylmethyl)benzamide, identified by its CAS number 2411303-02-9, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a complex structure with multiple functional groups, has garnered attention due to its potential applications in drug discovery and development. The presence of a benzamide core, combined with substituents such as (2-Chloroacetyl)amino and pyridin-2-ylmethyl, suggests a versatile chemical entity capable of interacting with various biological targets.

The benzamide moiety is a well-known pharmacophore in medicinal chemistry, often incorporated into molecules to enhance binding affinity and selectivity. In particular, the pyridin-2-ylmethyl group introduces a nitrogen-rich heterocyclic system, which can contribute to the compound's solubility and metabolic stability. These features make 4-[[(2-Chloroacetyl)amino]methyl]-N-(pyridin-2-ylmethyl)benzamide a promising candidate for further investigation in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. By leveraging these tools, scientists have been able to identify potential binding interactions between 4-[[(2-Chloroacetyl)amino]methyl]-N-(pyridin-2-ylmethyl)benzamide and target proteins. For instance, studies have suggested that this compound may interact with enzymes involved in inflammatory pathways, making it a potential candidate for treating conditions such as arthritis and autoimmune disorders.

In addition to its pharmacological potential, 4-[[(2-Chloroacetyl)amino]methyl]-N-(pyridin-2-ylmethyl)benzamide exhibits interesting chemical properties that make it valuable for synthetic applications. The combination of the chloroacetyl and amine functionalities provides multiple sites for further derivatization, allowing chemists to tailor the molecule's properties for specific purposes. This flexibility has led to its use in the synthesis of more complex derivatives that may exhibit enhanced biological activity or improved pharmacokinetic profiles.

The synthesis of 4-[[(2-Chloroacetyl)amino]methyl]-N-(pyridin-2-ylmethyl)benzamide involves a series of well-established organic reactions, including condensation, nucleophilic substitution, and cyclization. These steps highlight the compound's compatibility with traditional synthetic methodologies, making it accessible for both academic and industrial research. The ability to produce this compound in good yield and purity underscores its importance as a building block in medicinal chemistry.

Current research efforts are focused on exploring the therapeutic potential of 4-[[(2-Chloroacetyl)amino]methyl]-N-(pyridin-2-ylmethyl)benzamide in various disease models. Preclinical studies have demonstrated its ability to modulate key signaling pathways associated with inflammation and cell proliferation. These findings are particularly exciting given the growing recognition of targeted therapies in treating chronic diseases. By fine-tuning the structure of this compound, researchers aim to develop drugs that offer superior efficacy and minimal side effects.

The role of computational tools in drug discovery cannot be overstated. Advanced algorithms and machine learning models have accelerated the process of identifying promising candidates like 4-[[(2-Chloroacetyl)amino]methyl]-N-(pyridin-2-ylmethyl)benzamide. These tools not only predict biological activity but also help optimize synthetic routes, reducing the time and cost associated with traditional screening methods. As a result, more compounds like this one are entering preclinical development pipelines at an unprecedented rate.

The future prospects for 4-[[(2-Chloroacetyl)amino]methyl]-N-(pyridin-2-ylmethyl)benzamide are bright, with ongoing studies aimed at elucidating its mechanism of action and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into tangible benefits for patients worldwide. With continued investment in research and development, this compound has the potential to become a cornerstone in the treatment of various diseases.